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Emission & Performance Comparison

Emission /
Performance
Parameter

1-Hexanol (Blended with
Diesel/WPO)

Methanol (Blended
with Gasoline)

Ethanol (Blended
with Gasoline)

NOx Emissions Decrease (with EGR, reduction

of 11.3-12.55% [1]; "drastic
reduction" [2])

Decrease (versus

gasoline [3])

Decrease (versus

gasoline [3])

CO Emissions Increase (e.g., 0.40% vol at low
load for H30WPO70 [1]; 33%

higher for 10% blend [2])

Decrease (versus
gasoline [3])

Decrease (versus
gasoline [3])

HC Emissions Increase (e.g., 45 PPM at low

load [1]; 18% higher for 10%
blend [2])

Decrease (versus

gasoline [3])

Decrease (versus

gasoline [3])

Brake Thermal
Efficiency (BTE)

Mixed (42.1% reported with
WPO [1]; slight reduction vs.

diesel [2])

Improvement with
increase in blend

ratio [3]

Information
Missing
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Emission /
Performance
Parameter

1-Hexanol (Blended with
Diesel/WPO)

Methanol (Blended
with Gasoline)

Ethanol (Blended
with Gasoline)

Brake-Specific Fuel
Consumption (BSFC)

Decreased with higher hexanol
concentration [1]

Increase [3] Increase [3]

Combustion
Characteristics

Can increase heat release rate
and peak pressure [1]; longer

ignition delay [2]

Enables higher
compression ratios

[3]

Enables higher
compression ratios

[3]

Experimental Protocols Overview

The data in the table is derived from specific engine tests. Here are the methodologies for the key

experiments cited:

1. 1-Hexanol in Compression Ignition (CI/Diesel) Engines

Engine Type: Common Rail Direct Injection (CRDI) compression ignition engine [1] [2].
Test Fuels: Blends of 1-hexanol with Waste Plastic Oil (WPO) (e.g., 10% to 30% hexanol by volume

[1]) or standard diesel (e.g., 10% to 40% hexanol by volume [2]).
Operating Conditions: Engine tests conducted at varying loads (e.g., 20% to 80% load) and

constant speed (e.g., 2000 rpm). Studies also investigated the impact of Exhaust Gas Recirculation
(EGR) at rates of 10% and 20% [1] [2].

Measurements: Data collected for cylinder pressure, heat release rate, brake thermal efficiency
(BTE), brake-specific energy consumption (BSEC), and emissions of NOx, CO, and HC [1].

2. Methanol & Ethanol in Spark Ignition (SI/Gasoline) Engines

Methodology: 1-D engine simulation using AVL BOOST software [3].

Engine Model: A calibrated four-stroke, port fuel injection (PFI) gasoline engine model [3].
Test Fuels: Various blends of methanol-gasoline (M0 to M50) and ethanol-gasoline (E0 to E50) by

volume [3].
Analysis: Comparison of engine power, brake-specific fuel consumption (BSFC), and exhaust

emissions (NOx, CO, HC) across different fuel blends and engine speeds [3].

Alcohol Fuel Combustion Pathway
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The following diagram illustrates the general pathways through which the properties of alcohols influence

the combustion process and subsequent emissions in internal combustion engines.

Alcohol Fuel Properties

High Oxygen Content High Latent Heat 
 of Vaporization

Lower Cetane/Octane 
Number Variations

Promotes More 
Complete Combustion

Lowers Combustion 
Temperature Increases Ignition Delay

↓ CO Emissions
↓ HC Emissions ↓ NOx Emissions ↑ CO/HC Emissions

(at low load)

Click to download full resolution via product page

This diagram shows how key chemical and physical properties of alcohols lead to different combustion

outcomes.

Key Takeaways for Researchers

For NOx Reduction: 1-Hexanol shows significant promise in diesel engines, particularly when

combined with EGR [1] [2]. Methanol and ethanol also reduce NOx in gasoline engines [3].
For CO/HC Reduction: Methanol and ethanol blends are generally more effective at reducing CO

and HC emissions in spark-ignition engines [3]. 1-Hexanol tends to increase these emissions in
compression-ignition engines, especially at low loads [1] [2].

Fuel and Engine Compatibility: The choice of alcohol is highly dependent on the engine platform.
Longer-chain alcohols like 1-hexanol have more favorable physical properties (e.g., higher energy

density, better mixing stability) for diesel applications, while methanol and ethanol are well-suited for
gasoline engines [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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